Cas no 154541-72-7 (1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)-)

1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)- structure
154541-72-7 structure
Product Name:1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)-
CAS No:154541-72-7
MF:C28H39N3O
MW:433.628767251968
CID:169283
PubChem ID:132974
Update Time:2025-04-19

1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)-
    • 2-[1-[2-(4-tert-butylphenyl)ethyl]piperidin-4-yl]-1-(2-ethoxyethyl)benzimidazole
    • AC1L31XL
    • Alinastine
    • Alinastine [INN]
    • CHEMBL1742403
    • SureCN142547
    • UNII-FDP9A2F6YL
    • FDP9A2F6YL
    • 2-(1-(p-tert-Butylphenethyl)-4-piperidyl)-1-(2-ethoxyethyl)benzimidazole
    • 154541-72-7
    • Q27277934
    • SCHEMBL142547
    • DTXSID20165660
    • Benzimidazole, 2-(1-(p-tert-butylphenethyl)-4-piperidyl)-1-(2-ethoxyethyl)-
    • 2-(1-(p-tert-Bytylphenethyl)-4-piperidyl)-1-(2-ethoxyethyl)benzimidazole
    • NS00123839
    • US10106522, Example 5 in EP 0580541
    • BDBM293411
    • 2-(1-(2-(4-(1,1-dimethylethyl)phenyl)ethyl)piperidin-4-yl)-1-(2-ethoxyethyl)-1H-benzimidazole
    • Inchi: 1S/C28H39N3O/c1-5-32-21-20-31-26-9-7-6-8-25(26)29-27(31)23-15-18-30(19-16-23)17-14-22-10-12-24(13-11-22)28(2,3)4/h6-13,23H,5,14-21H2,1-4H3
    • InChI Key: NPWTVYBPSXCRPM-UHFFFAOYSA-N
    • SMILES: O(CC)CCN1C2C=CC=CC=2N=C1C1CCN(CCC2C=CC(=CC=2)C(C)(C)C)CC1

Computed Properties

  • Exact Mass: 433.309313
  • Monoisotopic Mass: 433.309313
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.3
  • XLogP3: 5.8

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.07
  • Boiling Point: 574.2°Cat760mmHg
  • Flash Point: 301.1°C
  • Refractive Index: 1.575

1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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